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Compound of Interest

Compound Name:
1,3-Bis(chloromethyl)-1,1,3,3-

tetramethyldisiloxane

Cat. No.: B145944 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,3-Bis(chloromethyl)tetramethyldisiloxane is a versatile organosilicon compound that serves

as a crucial intermediate in various chemical syntheses. Its unique bifunctional nature,

combining the reactivity of chloromethyl groups with the flexibility and stability of a siloxane

backbone, makes it a valuable building block in polymer chemistry, materials science, and

potentially in the development of novel drug delivery systems. This guide provides a

comprehensive overview of its physicochemical properties, synthesis, characterization, and key

applications.

Physicochemical Properties
The fundamental physical and chemical characteristics of 1,3-

bis(chloromethyl)tetramethyldisiloxane are summarized in the table below. These properties

are essential for its handling, storage, and application in various experimental settings.
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Property Value

Molecular Formula C₆H₁₆Cl₂OSi₂

Molecular Weight 231.27 g/mol

CAS Number 2362-10-9

Appearance Colorless liquid

Boiling Point 204-205 °C

Melting Point -90 °C

Density 1.05 g/mL at 25 °C

Refractive Index (n²⁰/D) 1.447

Solubility
Insoluble in water. Soluble in many organic

solvents.

Synthesis
1,3-Bis(chloromethyl)tetramethyldisiloxane is typically synthesized via the hydrolysis of

chloro(chloromethyl)dimethylsilane. The reaction is straightforward and yields the desired

product in high purity.

Experimental Protocol: Synthesis
Materials:

Chloro(chloromethyl)dimethylsilane

Deionized water

Anhydrous sodium sulfate

Four-necked flask equipped with a mechanical stirrer, dropping funnel, reflux condenser, and

thermometer.

Procedure:
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To a four-necked flask, add deionized water.

While stirring, slowly add chloro(chloromethyl)dimethylsilane dropwise via the dropping

funnel. An exothermic reaction will occur, and the temperature should be monitored.

After the addition is complete, continue stirring at room temperature for 30 minutes.

Heat the mixture to reflux (approximately 85 °C) and maintain for 2 hours.

Cool the reaction mixture to room temperature and transfer it to a separatory funnel.

Separate the organic layer and wash it with deionized water until the aqueous layer is

neutral.

Dry the organic layer over anhydrous sodium sulfate.

Filter to remove the drying agent.

Purify the crude product by vacuum distillation to obtain pure 1,3-

bis(chloromethyl)tetramethyldisiloxane.

Reactants

Reaction Steps Product

Chloro(chloromethyl)dimethylsilane

Hydrolysis

Deionized Water

Reflux at 85°C Aqueous Workup Drying Vacuum Distillation 1,3-Bis(chloromethyl)tetramethyldisiloxane

Click to download full resolution via product page

Synthesis workflow for 1,3-bis(chloromethyl)tetramethyldisiloxane.

Characterization
The identity and purity of 1,3-bis(chloromethyl)tetramethyldisiloxane are typically confirmed

using a combination of spectroscopic and chromatographic techniques.
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Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a powerful technique for assessing the purity of the compound and confirming its

molecular weight.

Experimental Protocol: GC-MS Analysis

Gas Chromatograph: Agilent 7890 GC or equivalent.

Mass Spectrometer: Agilent 5975 MS or equivalent.

Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

Inlet Temperature: 250 °C.

Injection Volume: 1 µL (splitless injection).

Carrier Gas: Helium at a constant flow rate of 1 mL/min.

Oven Temperature Program:

Initial temperature: 50 °C, hold for 2 minutes.

Ramp: 10 °C/min to 250 °C.

Hold at 250 °C for 5 minutes.

MS Transfer Line Temperature: 280 °C.

Ion Source Temperature: 230 °C.

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: m/z 40-500.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectroscopy are used to elucidate the molecular structure of the compound.
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Experimental Protocol: NMR Analysis

Spectrometer: Bruker Avance 500 MHz or equivalent.

Solvent: Chloroform-d (CDCl₃).

Internal Standard: Tetramethylsilane (TMS).

¹H NMR: Acquire spectra with a sufficient number of scans to obtain a good signal-to-noise

ratio. The expected chemical shifts are approximately 0.2 ppm for the Si-CH₃ protons and

2.7 ppm for the Cl-CH₂-Si protons.

¹³C NMR: Acquire proton-decoupled spectra. The expected chemical shifts are around 0 ppm

for the Si-CH₃ carbons and around 28 ppm for the Cl-CH₂-Si carbons.

Fourier-Transform Infrared (FTIR) Spectroscopy
FTIR spectroscopy is used to identify the characteristic functional groups present in the

molecule.

Experimental Protocol: FTIR Analysis

Spectrometer: PerkinElmer Spectrum Two FT-IR Spectrometer or equivalent.

Technique: Attenuated Total Reflectance (ATR) or neat liquid film between KBr plates.

Spectral Range: 4000-400 cm⁻¹.

Resolution: 4 cm⁻¹.

Number of Scans: 16.

Expected Characteristic Peaks:

~2960 cm⁻¹ (C-H stretch)

~1260 cm⁻¹ (Si-CH₃ deformation)

~1050 cm⁻¹ (Si-O-Si stretch)
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~800 cm⁻¹ (Si-C stretch and CH₃ rock)

~690 cm⁻¹ (C-Cl stretch)

Applications
The bifunctional nature of 1,3-bis(chloromethyl)tetramethyldisiloxane makes it a valuable

precursor in the synthesis of various materials.[1] Its primary applications lie in the field of

polymer chemistry.

Silicone Polymer Synthesis: It serves as a key monomer or crosslinking agent in the

production of modified silicone polymers. The chloromethyl groups provide reactive sites for

further functionalization or polymerization.

Surface Modification: This compound can be used to modify surfaces, imparting properties

such as hydrophobicity or providing a reactive handle for the attachment of other molecules.

Precursor to other Organosilicon Compounds: The chloromethyl groups can be readily

converted to other functional groups, making it a versatile starting material for a wide range

of organosilicon compounds.

Key Application Areas

Resulting Materials & Properties

1,3-Bis(chloromethyl)tetramethyldisiloxane

Silicone Polymer Synthesis Surface Modification Precursor to other Organosilanes

Modified Silicone Elastomers & Resins Hydrophobic/Functionalized Surfaces Diverse Organosilicon Compounds
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Applications of 1,3-bis(chloromethyl)tetramethyldisiloxane.
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Safety and Handling
1,3-Bis(chloromethyl)tetramethyldisiloxane is a chemical that requires careful handling. It is

advisable to consult the Safety Data Sheet (SDS) before use.

General Precautions: Use in a well-ventilated area, preferably in a fume hood. Avoid contact

with skin, eyes, and clothing.

Personal Protective Equipment (PPE): Wear appropriate protective gloves (e.g., nitrile

rubber), safety goggles or a face shield, and a lab coat.

Storage: Store in a cool, dry place away from incompatible materials such as oxidizing

agents. Keep the container tightly closed.

Disposal: Dispose of in accordance with local, state, and federal regulations.

Conclusion
1,3-Bis(chloromethyl)tetramethyldisiloxane is a valuable and versatile chemical intermediate

with significant potential in materials science and polymer chemistry. Its well-defined

physicochemical properties and straightforward synthesis make it an attractive building block

for creating novel materials with tailored properties. Proper handling and characterization are

essential for its effective and safe utilization in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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